Cas no 54187-96-1 (1-(Chloromethyl)-1H-benzotriazole)

1-(Chloromethyl)-1H-benzotriazole Properties

Names and Identifiers

• 1-(Chloromethyl)-1H-benzotriazole
• 1-(chloromethyl)benzotriazole
• 1-(benzotriazol-1-yl)-1-chloromethane
• 1-(chloromethyl)-1H-benzo[d][1,2,3]triazole
• 1-chloromethylbenzotriazole
• benzotriazol-1-ylmethyl chloride
• chloro-methylbenzotriazole
• N1-chloromethylbenzotriazole
• 1-(chloromethyl)-1H-1,2,3-benzotriazole
• 1-chloromethyl-1H-benzotriazole
• 1H-Benzotriazole, 1-(chloromethyl)-
• PubChem21116
• 1-Chloromethyl benzotriazole
• VSEROABGEVRIRY-UHFFFAOYSA-
• VSEROABGEVRIRY-UHFFFAOYSA-N
• 1-(chlormethyl)-1h-benzotriazole
• +Expand

• MDL： MFCD00216649
• InChIKey： VSEROABGEVRIRY-UHFFFAOYSA-N
• Inchi： 1S/C7H6ClN3/c8-5-11-7-4-2-1-3-6(7)9-10-11/h1-4H,5H2
• SMILES： ClC([H])([H])N1C2=C([H])C([H])=C([H])C([H])=C2N=N1

Computed Properties

• Exact Mass: 167.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 30.7

Experimental Properties

• LogP: 1.62760
• PSA: 30.71000
• Melting Point: 136.0 to 139.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined

1-(Chloromethyl)-1H-benzotriazole Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： S26; S27; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

1-(Chloromethyl)-1H-benzotriazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%